methyl 3-bromo-1-methyl-1H-indole-5-carboxylate

• IUPAC Name: methyl 3-bromo-1-methylindole-5-carboxylate
• InChI: InChI=1S/C11H10BrNO2/c1-13-6-9(12)8-5-7(11(14)15-2)3-4-10(8)13/h3-6H,1-2H3
• InChI Key: VPGHQTXRLNUGTM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=CC(=C2)C(=O)OC)Br
• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol

Description

Methyl 3-bromo-1-methyl-1H-indole-5-carboxylate is a useful research compound. Its molecular formula is C11H10BrNO2 and its molecular weight is 268.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Indole Derivatives

Methyl 3-bromo-1-methyl-1H-indole-5-carboxylate and its derivatives play a crucial role in the synthesis of various indole compounds. For instance, Methyl 2,3,5,6,11,11b-Hexahydro-3-oxo-1H-indolizino[8,7-b]indole-5-carboxylate and its derivatives undergo reactions with N-bromosuccinimide to convert into tetrahydro, dihydro, and dehydro esters. These reactions involve bromine migration and yield complex brominated indole derivatives (Irikawa et al., 1989). Similarly, methyl indole-3-carboxylate treated with bromine results in methyl 5,6-dibromoindole-3-carboxylate, which serves as a building block for synthesizing natural and non-natural 5,6-dibromoindole derivatives, including meridianin F and 5,6-dibromo-2'-demethylaplysinopsin (Parsons et al., 2011).

Novel Synthesis Methods

Innovative methods for synthesizing 1-methyl-1H-indole-3-carboxylates have been reported, expanding the scope of applications for indole derivatives. A new method utilizing cross-dehydrogenative coupling for synthesizing 1-methyl-1H-indole-3-carboxylates showcases the potential for functionalizing the α carbon of iminium from tertiary amines, presenting a novel route for these compounds (Akbari & Faryabi, 2023).

Annulation and Heteropolycycle Formation

Methyl 3-bromo-1-methyl-1H-indole-5-carboxylate derivatives have been used in palladium-catalyzed intramolecular annulations, leading to the formation of gamma-carboline derivatives and heteropolycycles. These processes involve converting N-substituted 2-bromo-1H-indole-3-carboxaldehydes to corresponding tert-butylimines and subsequently to various gamma-carboline derivatives with additional fused rings (Zhang & Larock, 2003).

Conformational Constraints in Peptide Studies

Methyl 3-bromo-1-methyl-1H-indole-5-carboxylate derivatives, such as Methyl 1,3,4,5-tetrahydro-4-[[(phenylmethoxy)carbonyl]amino]-1H-cyclo- oct[cd]indole-4-carboxylate, have been synthesized and utilized in peptide/peptoid conformation elucidation studies. These derivatives feature a ring that bridges the α-carbon and the 4-position of the indole ring, limiting the conformational flexibility of the side chain while allowing for further derivatization (Horwell et al., 1994).